HV-723
HV-723
Brand Name:
Vulcanchem
CAS No.:
115787-31-0
VCID:
VC20867521
InChI:
InChI=1S/C25H34N2O5.C4H4O4/c1-6-18-9-7-11-21(28-2)23(18)32-16-15-27-14-8-10-20-19(12-13-26)17-22(29-3)25(31-5)24(20)30-4;5-3(6)1-2-4(7)8/h7,9,11,17,27H,6,8,10,12,14-16H2,1-5H3;1-2H,(H,5,6)(H,7,8)/b;2-1+
SMILES:
CCC1=C(C(=CC=C1)OC)OCCNCCCC2=C(C(=C(C=C2CC#N)OC)OC)OC.C(=CC(=O)O)C(=O)O
Molecular Formula:
C29H38N2O9
Molecular Weight:
558.6 g/mol
HV-723
CAS No.: 115787-31-0
Cat. No.: VC20867521
Molecular Formula: C29H38N2O9
Molecular Weight: 558.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 115787-31-0 |
|---|---|
| Molecular Formula | C29H38N2O9 |
| Molecular Weight | 558.6 g/mol |
| IUPAC Name | (E)-but-2-enedioic acid;2-[2-[3-[2-(2-ethyl-6-methoxyphenoxy)ethylamino]propyl]-3,4,5-trimethoxyphenyl]acetonitrile |
| Standard InChI | InChI=1S/C25H34N2O5.C4H4O4/c1-6-18-9-7-11-21(28-2)23(18)32-16-15-27-14-8-10-20-19(12-13-26)17-22(29-3)25(31-5)24(20)30-4;5-3(6)1-2-4(7)8/h7,9,11,17,27H,6,8,10,12,14-16H2,1-5H3;1-2H,(H,5,6)(H,7,8)/b;2-1+ |
| Standard InChI Key | DGNIOISQRMXGCK-WLHGVMLRSA-N |
| Isomeric SMILES | CCC1=C(C(=CC=C1)OC)OCCNCCCC2=C(C(=C(C=C2CC#N)OC)OC)OC.C(=C/C(=O)O)\C(=O)O |
| SMILES | CCC1=C(C(=CC=C1)OC)OCCNCCCC2=C(C(=C(C=C2CC#N)OC)OC)OC.C(=CC(=O)O)C(=O)O |
| Canonical SMILES | CCC1=C(C(=CC=C1)OC)OCCNCCCC2=C(C(=C(C=C2CC#N)OC)OC)OC.C(=CC(=O)O)C(=O)O |
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